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Compound of Interest

Compound Name: Bivalirudin Trifluoroacetic Acid Salt

CAS No.: 1124915-67-8

Cat. No.: B1145540

Get Quote

Abstract & Scope
This technical guide outlines the protocol for using Bivalirudin Trifluoroacetic Acid (TFA) Salt as

the primary anticoagulant for platelet aggregation studies. Unlike Sodium Citrate, which inhibits

coagulation by chelating calcium, Bivalirudin is a Direct Thrombin Inhibitor (DTI) that preserves

physiological ionization of calcium (

).[1] This preservation is critical for accurate assessment of platelet function, particularly when
investigating receptors dependent on physiological calcium levels (e.g., P2Y12, GPIIb/IIIa).[1]

Target Audience: Drug discovery scientists, hematologists, and assay developers requiring

high-physiological relevance in anti-platelet drug screening.[1]

Scientific Rationale: The "Calcium Gap"
Standard platelet aggregation protocols utilize 3.2% Sodium Citrate. While effective for

preventing clots, citrate reduces extracellular ionized calcium from ~1.2 mM to <50 µM.[1] This
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"Calcium Gap" artificially dampens platelet activation and aggregation, potentially masking the

efficacy of weak agonists or subtle drug effects.

Why Bivalirudin?

Mechanism: It is a 20-mer synthetic peptide that reversibly binds to the catalytic site and the

anion-binding exosite I of thrombin.

Physiological Fidelity: It inhibits thrombin generation without altering plasma calcium or

magnesium levels.[1]

Agonist Compatibility: It allows for the use of TRAP-6 (Thrombin Receptor Activating

Peptide) to interrogate the PAR-1 receptor, which is impossible in thrombin-clotted samples

and artifact-prone in citrated blood.[1]

Diagram 1: Mechanism of Action & Physiological
Relevance
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Caption: Bivalirudin inhibits Thrombin directly while preserving Calcium levels, ensuring

physiological platelet activation pathways remain intact.[1]

Material Preparation
Reagent: Bivalirudin Trifluoroacetic Acid Salt (CAS: 128270-60-0) Storage: Store powder at

-20°C. Hygroscopic—equilibrate to Room Temperature (RT) before opening.[1]
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Stock Solution Preparation (5 mg/mL)
Weighing: Weigh 5 mg of Bivalirudin TFA salt.

Solvent: Dissolve in 1.0 mL of Sterile Distilled Water or Physiological Saline (0.9% NaCl).

Note: Avoid DMSO if possible for whole blood studies to prevent solvent effects on

membranes, though Bivalirudin is soluble in DMSO.[1] Water/Saline is preferred for this

application.[1]

Mixing: Gently swirl or vortex at low speed. The solution should be clear and colorless.

Aliquot & Storage: Aliquot into 50-100 µL volumes and store at -20°C. Stable for 1 month. Do

not refreeze after thawing.[1]

Blood Tube Preparation (Final Conc. 25-50 µg/mL)
To achieve robust anticoagulation for in vitro bench work (2-4 hours), a final concentration of

25-50 µg/mL is recommended.[1] This is slightly higher than therapeutic plasma levels (~12

µg/mL) to prevent contact activation in the tube.[1]

Calculation: For a 3 mL blood draw:

Target: 50 µg/mL in 3 mL = 150 µg total.

Stock (5 mg/mL = 5000 µg/mL).[1]

Volume required:

mL (30 µL).[1]

Protocol: Pipette 30 µL of 5 mg/mL Stock into a standard polypropylene tube or syringe prior

to blood draw.

Blood Collection Protocol
Critical Step: The quality of the aggregation data is defined at the moment of phlebotomy.

Needle: Use a 21G butterfly needle.
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Discard Tube: Draw the first 2 mL into a discard tube to eliminate tissue factor from the skin

puncture.

Sample Collection:

Draw blood directly into the syringe/tube containing the pre-aliquoted Bivalirudin.

Immediately invert the tube gently 5-8 times.[1] Do NOT shake.

Resting: Allow blood to rest at Room Temperature (20-25°C) for 30 minutes. This allows

platelets to recover from the shear stress of the draw ("refractory period").

Validity Window: Process samples between 30 minutes and 3 hours post-draw.

Experimental Protocol: Impedance Aggregometry
Methodology adapted for Multiplate® or Chrono-log® Systems.[1]

Assay Setup
Instrument: Whole Blood Impedance Aggregometer. Temperature: 37°C. Stirring: 800-1000 rpm

(instrument specific).

Reagent Panel
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Reagent Stock Conc. Final Conc.
Pathway
Tested

Notes

TRAP-6 1 mM 32 µM PAR-1

Mandatory

substitute for

Thrombin.

ADP 0.2 mM 6.5 µM P2Y1 and P2Y12

Responses will

be ~20-30%

higher than in

Citrate.[1]

Collagen 100 µg/mL 3.2 µg/mL GPVI
High sensitivity in

Bivalirudin blood.

Arachidonic Acid 15 mM 0.5 mM COX-1

Monitor for

aspirin

contamination.[1]

Step-by-Step Workflow
Cuvette Prep: Place disposable cuvette with stir bar into the heated well (37°C).

Saline Addition: Add 300 µL of physiological saline (0.9% NaCl).

Sample Addition: Gently invert blood tube. Pipette 300 µL of Bivalirudin-anticoagulated

Whole Blood into the cuvette.

Ratio: 1:1 dilution (Standard for Impedance).[1]

Incubation: Incubate for 3 minutes at 37°C to equilibrate.

Basal Reading: Start recording to ensure a stable baseline (0 ohms impedance change).

Agonist Addition: Add 20 µL of Agonist (e.g., TRAP-6).[1]

Measurement: Record aggregation for 6 minutes.

Output: Record AUC (Area Under Curve) or Amplitude (Ohms).
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Diagram 2: Experimental Workflow
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Caption: Step-by-step workflow for Whole Blood Impedance Aggregometry using Bivalirudin.

Data Analysis & Interpretation
When transitioning from Citrate to Bivalirudin, expect the following shifts in data:
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Parameter
Citrate Blood
(Standard)

Bivalirudin Blood
(Physiological)

Interpretation

Baseline Impedance Stable Stable No difference.[1]

ADP Response Moderate High

Calcium availability

enhances P2Y12

signaling.

TRAP-6 Response Moderate High

Full PAR-1 activation

without calcium

limitation.[1]

Thrombin Response Variable Zero/Inhibited

Bivalirudin neutralizes

Thrombin. Do not use

Thrombin as agonist.

[1]

Secondary

Aggregation
Often absent Prominent

Stable macro-

aggregates form more

readily.

Statistical Validation:

Run duplicates for every sample.

CV (Coefficient of Variation) should be <10%.[1]

If CV >15%, check for micro-clots in the pipette tip.

Troubleshooting & Controls
Issue: Micro-clots in the sample tube.

Cause: Inadequate mixing during draw or delay in transfer.

Solution: Ensure immediate inversion (8x). Increase Bivalirudin concentration to 50 µg/mL if

using 25 µg/mL.[1]

Issue: No response to TRAP-6.
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Cause: Desensitization of receptors or degraded agonist.

Solution: TRAP-6 is stable, but check stock. Ensure donor has not taken anti-platelet

medication (Aspirin/Clopidogrel).[1]

Issue: "Drifting" Baseline.
Cause: Red blood cell settling or dirty electrodes.

Solution: Clean electrodes with mild detergent and rinse thoroughly. Ensure stirring speed is

correct (800 rpm).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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